Cas no 57905-63-2 (4-Pyridinecarboxylicacid, 2-[(5-nitro-2-furanyl)methylene]hydrazide, 1-oxide)

4-Pyridinecarboxylicacid, 2-[(5-nitro-2-furanyl)methylene]hydrazide, 1-oxide structure
57905-63-2 structure
Product Name:4-Pyridinecarboxylicacid, 2-[(5-nitro-2-furanyl)methylene]hydrazide, 1-oxide
CAS No:57905-63-2
MF:C11H8N4O5
MW:276.205021858215
CID:386532
PubChem ID:5874103
Update Time:2025-04-19

4-Pyridinecarboxylicacid, 2-[(5-nitro-2-furanyl)methylene]hydrazide, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarboxylicacid, 2-[(5-nitro-2-furanyl)methylene]hydrazide, 1-oxide
    • N-[(Z)-(5-nitrofuran-2-yl)methylideneamino]-1-oxidopyridin-1-ium-4-carboxamide
    • 5-Nitro-2-formyl-furan-(isonicotinoylhydrazon-1-oxid)
    • NSC528215
    • NSC-528215
    • 57905-63-2
    • NSC 528215
    • Inchi: 1S/C11H8N4O5/c16-11(8-3-5-14(17)6-4-8)13-12-7-9-1-2-10(20-9)15(18)19/h1-7H,(H,13,16)/b12-7-
    • InChI Key: GZVHDPQRCXMIIU-GHXNOFRVSA-N
    • SMILES: O1C(=CC=C1/C=N\NC(C1C=C[N+](=CC=1)[O-])=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 276.04954
  • Monoisotopic Mass: 276.049469
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 0.4
  • Topological Polar Surface Area: 126

Experimental Properties

  • Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),
  • Refractive Index: 1.669
  • Solubility: Very slightly soluble (0.2 g/l) (25 º C),
  • PSA: 124.68
  • LogP: 2.29430
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